Cas no 2228709-99-5 (tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate
• CAS No: 2228709-99-5
• MF: C₁₂H₁₉F₃N₄O₂
• MW: 308.300072908401
• CID: 5856583
• PubChem ID: 165694326
• Update Time: 2025-10-19

tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate
• 2228709-99-5
• tert-butyl N-{2-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethyl}carbamate
• EN300-1889026

• Inchi： 1S/C12H19F3N4O2/c1-11(2,3)21-10(20)17-6-7(16)8-5-9(12(13,14)15)18-19(8)4/h5,7H,6,16H2,1-4H3,(H,17,20)
• InChI Key： IWSIFLYKJPBORO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CNC(=O)OC(C)(C)C)N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 308.14601035g/mol
• Monoisotopic Mass: 308.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate

tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate (CAS No. 2228709-99-5): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate (CAS No. 2228709-99-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the tert-butyl group and the trifluoromethyl substituent in the structure adds to its stability and pharmacological profile, making it a promising candidate for further research and development.

The chemical structure of tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate is characterized by a central pyrazole ring with a trifluoromethyl group at the 3-position and a methyl group at the 1-position. The amino group attached to the ethyl chain is protected by a tert-butyl carbamate moiety, which can be selectively cleaved under specific conditions to release the free amine. This protection strategy is crucial for enhancing the compound's stability during synthesis and storage, as well as for controlling its bioavailability in vivo.

Recent studies have highlighted the potential of tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate has shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can protect neurons from oxidative stress and apoptosis by upregulating antioxidant enzymes and inhibiting caspase activation. These findings suggest that it could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

The synthetic route to tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate involves several well-established chemical transformations. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction, followed by functionalization of the ring with the trifluoromethyl group and subsequent protection of the amino group with tert-butyl carbamate. The overall synthesis is efficient and scalable, making it suitable for large-scale production if required.

In conclusion, tert-butyl N-{2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}carbamate (CAS No. 2228709-99-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable pharmacological profile and synthetic accessibility, position it as a valuable lead compound for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its properties for clinical applications.